N-(2-chlorophenyl)-6,7-dimethoxy-1-((4-methoxyphenoxy)methyl)-3,4-dihydroisoquinoline-2(1H)-carbothioamide

• IUPAC Name: N-(2-chlorophenyl)-6,7-dimethoxy-1-[(4-methoxyphenoxy)methyl]-3,4-dihydro-1H-isoquinoline-2-carbothioamide
• InChI: InChI=1S/C26H27ClN2O4S/c1-30-18-8-10-19(11-9-18)33-16-23-20-15-25(32-3)24(31-2)14-17(20)12-13-29(23)26(34)28-22-7-5-4-6-21(22)27/h4-11,14-15,23H,12-13,16H2,1-3H3,(H,28,34)
• InChI Key: VDPMHOGCJQNMBD-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)OCC2C3=CC(=C(C=C3CCN2C(=S)NC4=CC=CC=C4Cl)OC)OC
• Molecular Formula: C26H27ClN2O4S
• Molecular Weight: 499.0 g/mol

Description

This compound is a complex organic molecule that likely contains a dihydroisoquinoline core, which is a type of nitrogen-containing heterocycle. It also has several other functional groups attached, including a chlorophenyl group, methoxy groups, and a carbothioamide group.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound like this would likely be determined using a variety of analytical techniques. These might include measuring its melting point, boiling point, solubility in various solvents, and reactivity with various reagents.

Mechanism of Action

The mechanism of action of a compound depends on its intended use. For example, if it’s a drug, the mechanism of action would describe how it interacts with biological systems to produce its effects.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties, as well as how it’s used. Without specific data, it’s difficult to provide a detailed analysis.

Future Directions

The future directions for research on a compound like this could include exploring its potential uses in various fields, such as medicine or materials science. For example, quinoline derivatives are utilized in the areas of medicine, food, catalysts, dyes, materials, refineries, electronics, etc.